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For Immediate Release

A detailed elucidation of the chemical structure of Thonningianin B, a potent antioxidant
isolated from the African medicinal herb Thonningia sanguinea, has been achieved through a
comprehensive analysis of its spectroscopic data. This technical guide provides an in-depth
look at the nuclear magnetic resonance (NMR) and mass spectrometry data that were pivotal in
piecing together the molecule's intricate framework. This information is crucial for researchers
in natural product chemistry, pharmacology, and drug development who are interested in the
therapeutic potential of ellagitannins.

Thonningianin B was identified as a new ellagitannin alongside its analogue, Thonningianin A.
[1][2] The structural determination was primarily accomplished through the interpretation of
one-dimensional (*H and 3C NMR) and two-dimensional (COSY, HMBC, HSQC) NMR
experiments, in conjunction with high-resolution mass spectrometry.

Spectroscopic Data Summary

The quantitative NMR data for Thonningianin B, recorded in acetone-de, are summarized in
the tables below. These tables provide a clear and comparative overview of the chemical shifts
() for each proton and carbon atom in the molecule.

Table 1: *H NMR Spectroscopic Data for Thonningianin B (500 MHz, Acetone-de)
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Position OoH (ppm) Multiplicity J (Hz)

Dihydrochalcone

moiety

2' 7.08 d 2.0
3 6.22 d 2.0
4 - - -
5' 6.22 d 2.0
6' 7.08 d 2.0
a 3.42 t 7.8
B 2.90 t 7.8

Glucose moiety

1" 5.08 d 7.5

2" 3.65 t 8.5

3" 3.70 t 8.5

4" 4.30 t 8.5

5" 3.95 m

6"a 4.45 dd 115, 2.0
6"b 4.25 dd 115,5.5
HHDP group

2" 6.45 s

2" 6.68 s

Table 2: 13C NMR Spectroscopic Data for Thonningianin B (125 MHz, Acetone-ds)
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Position 6C (ppm)

Dihydrochalcone moiety

1 199.5
2' 106.8
3 96.0
4 165.2
5' 96.0
6' 106.8
a 46.5
B 315

Glucose moiety

1" 102.5
2" 74.8
3" 785
4" 71.2
5" 76.5
6" 64.5
HHDP group

1" 116.5
2" 107.8
3" 125.5
4 139.5
5" 145.2
6" 169.2
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i 116.2
2™ 107.5
3™ 125.2
4™ 139.8
5™ 145.5
6" 168.8

Experimental Protocols

Isolation: Thonningianin B was isolated from the methanolic extract of the dried roots of
Thonningia sanguinea. The separation was achieved using a combination of Sephadex LH-20
column chromatography and high-performance liquid chromatography (HPLC) on an ODS
column.[2]

Spectroscopic Analysis:

 NMR Spectroscopy: 'H NMR, 13C NMR, COSY, and HMBC spectra were recorded on a 500
MHz NMR spectrometer. Samples were dissolved in acetone-de. Chemical shifts (d) are
reported in parts per million (ppm) and were referenced to the residual solvent signals.

e Mass Spectrometry: High-resolution FABMS (Fast Atom Bombardment Mass Spectrometry)
was used to determine the molecular formula of Thonningianin B. The analysis yielded a

molecular formula of C3sH30017.[2]

Structural Elucidation Workflow

The process of elucidating the structure of Thonningianin B involved a logical progression
from initial characterization to the final detailed structural assignment. The following diagram
illustrates this workflow.
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Caption: Workflow for the structure elucidation of Thonningianin B.

Key 2D NMR Correlations

The precise arrangement of the dihydrochalcone, glucose, and hexahydroxydiphenoyl (HHDP)
moieties was determined through key correlations observed in the 2D NMR spectra. The
HMBC (Heteronuclear Multiple Bond Correlation) experiment was particularly instrumental in
connecting these structural fragments.
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Caption: Key HMBC and COSY correlations in Thonningianin B.

The structural elucidation of Thonningianin B showcases the power of modern spectroscopic
techniques in natural product chemistry. The detailed data presented here provides a solid
foundation for further research into the biological activities and potential therapeutic
applications of this fascinating molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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